Cas no 827031-05-0 (4-Quinazolinamine, 2-(chloromethyl)-N-(4-methoxyphenyl)-N-methyl-)

• Product name: 4-Quinazolinamine, 2-(chloromethyl)-N-(4-methoxyphenyl)-N-methyl-
• CAS No: 827031-05-0
• MF: C₁₇H₁₆ClN₃O
• MW: 313.781442642212
• CID: 686229
• PubChem ID: 11358914

4-Quinazolinamine, 2-(chloromethyl)-N-(4-methoxyphenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-(chloromethyl)-N-(4-methoxyphenyl)-N-methyl-
• 2-(chloromethyl)-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine
• DTXSID60463531
• HADKEDUVFJBONA-UHFFFAOYSA-N
• 827031-05-0
• (2-Chloromethyl-quinazolin-4-yl)-(4-methoxy-phenyl)-methyl-amine
• CHEMBL492724
• SCHEMBL3121016

• Inchi： InChI=1S/C17H16ClN3O/c1-21(12-7-9-13(22-2)10-8-12)17-14-5-3-4-6-15(14)19-16(11-18)20-17/h3-10H,11H2,1-2H3
• InChI Key： HADKEDUVFJBONA-UHFFFAOYSA-N
• SMILES： CN(C1=CC=C(C=C1)OC)C2=NC(=NC3=CC=CC=C32)CCl

Computed Properties

• Exact Mass: 313.0981898g/mol
• Monoisotopic Mass: 313.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.2Ų